Cas no 142353-09-1 (Brevetoxin B; 41,43-Dihydro, 42-alcohol)

• Product Name: Brevetoxin B; 41,43-Dihydro, 42-alcohol
• CAS No: 142353-09-1
• MF: C₅₀H₇₄O₁₄
• MW: 899.11417722702
• CID: 155190
• Update Time: 2024-03-01

Brevetoxin B; 41,43-Dihydro, 42-alcohol Chemical and Physical Properties

Names and Identifiers

• Brevetoxin B,42-deoxo-41,43-dihydro-42-hydroxy-
• 1H-Pyrano[2'',3'':5',6']pyrano[2',3':5,6]pyrano[3,2-b]pyrano[2'''''',3'''''':5''''',6''''']pyrano[2''''',3''''':5'''',6'''']pyrano[2'''',3'''':6''',7''']oxepino[2''',3''':5'',6'']oxepino[2'',3'':5',6']pyrano[2,3-g]oxocin,brevetoxin B deriv.
• Brevetoxin 9
• Brevetoxin PbTx 9
• PbTx 9
• CID 133124929
• TYTPQOUGGMEUNY-UHFFFAOYSA-N
• Brevetoxin B; 41,43-Dihydro, 42-alcohol

• Inchi： 1S/C50H74O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,25-26,28-42,44-45,51-52H,11-15,17-24H2,1-8H3/b10-9-/t25?,26-,28-,29?,30?,31?,32?,33?,34?,35?,36?,37+,38?,39?,40?,41?,42?,44?,45?,46+,47-,48+,49+,50+/m1/s1
• InChI Key： TYTPQOUGGMEUNY-WTEQFKRBSA-N
• SMILES： O1[C@]2(C)CCC3C([C@H](C)CC4C(C[C@@]5(C)C(CC6C(C(C)=CC(=O)O6)O5)O4)O3)OC2CC2[C@]1(C)CC1[C@](C)(CC=CC3C(CC4C(CC5[C@](C)([C@H](C[C@@H](CC(C)CO)O5)O)O4)O3)O1)O2 |c:45|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 64
• Rotatable Bond Count: 3
• Complexity: 1860
• Topological Polar Surface Area: 159